dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate

• IUPAC Name: dimethyl 2-[[4-[(2,4-dichlorophenyl)methoxy]-3-ethoxyphenyl]methylidene]propanedioate
• InChI: InChI=1S/C21H20Cl2O6/c1-4-28-19-10-13(9-16(20(24)26-2)21(25)27-3)5-8-18(19)29-12-14-6-7-15(22)11-17(14)23/h5-11H,4,12H2,1-3H3
• InChI Key: AXTRLJWZZOXXGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C(=O)OC)C(=O)OC)OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C21H20Cl2O6
• Molecular Weight: 439.3 g/mol

Description

Dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate, also known as DDEBM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate is not fully understood, but it is believed to act through multiple pathways. In cancer treatment, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In antimicrobial activity, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate is believed to disrupt the bacterial cell membrane, leading to cell death. In anti-inflammatory effects, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress.
Biochemical and Physiological Effects:
dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to have various biochemical and physiological effects. In cancer treatment, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to reduce tumor growth and induce apoptosis in cancer cells. In antimicrobial activity, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to have potent activity against various bacterial strains. In anti-inflammatory effects, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

Dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent activity in various fields of research. However, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate also has limitations. Its mechanism of action is not fully understood, and its potential side effects and toxicity are not well studied.

Future Directions

There are several future directions for research on dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate. One direction is to further investigate its mechanism of action in cancer treatment, antimicrobial activity, and anti-inflammatory effects. Another direction is to study its potential side effects and toxicity in animal models. Additionally, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate could be studied for its potential applications in other fields such as neuroprotection and cardiovascular disease.

Synthesis Methods

Dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate can be synthesized through a multistep synthesis method. The first step involves the reaction of 2,4-dichlorobenzyl alcohol with 3-ethoxybenzaldehyde in the presence of sodium hydroxide to form the intermediate product. The intermediate product is then reacted with dimethyl malonate in the presence of piperidine to produce dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate. The final product can be purified through recrystallization using a solvent such as ethanol.

Scientific Research Applications

Dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been studied for its potential therapeutic applications in various fields such as cancer treatment, antimicrobial activity, and anti-inflammatory effects. In cancer treatment, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In antimicrobial activity, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been found to have potent activity against various bacterial strains. In anti-inflammatory effects, dimethyl {4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}malonate has been shown to reduce inflammation in animal models.